2-(2,2-Dimethylpropionyloxy)benzoic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-(2,2-dimethylpropanoyloxy)benzoic acid
• InChI: InChI=1S/C12H14O4/c1-12(2,3)11(15)16-9-7-5-4-6-8(9)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key: OPARZKXAKOJBQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC=CC=C1C(=O)O

Description

2-(2,2-Dimethylpropionyloxy)benzoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g (72.4 mmol) of salicylic acid and 6.1 ml (76 mmol) of pyridine are placed in 100 ml of acetone at −5° C. 9.3 ml (76 mmol) of 2,2-dimethylpropionyl chloride are added and, after stirring at ambient temperature for 2 hours, water is added and the mixture is extracted with dichloromethane. The organic phase is dried over magnesium sulphate, filtered and concentrated. The residue is precipitated from heptane at 0° C. and then filtered off. 16.9 g of 2-(2,2-dimethylpropionyloxy)benzoic acid are obtained in the form of a white powder with a yield of 95%.